Cas no 2229476-61-1 (2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid)

• Product Name: 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid
• CAS No: 2229476-61-1
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 6367771
• PubChem ID: 165717538
• Update Time: 2025-05-26

2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid
• 2229476-61-1
• EN300-1925783

• Inchi： 1S/C8H10BrNO2S/c1-4(2)6(7(11)12)5-3-13-8(9)10-5/h3-4,6H,1-2H3,(H,11,12)
• InChI Key： GLOHAQQKJIBVSY-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid

Introduction to 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid (CAS No. 2229476-61-1)

2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid, identified by its unique Chemical Abstracts Service (CAS) number 2229476-61-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a thiazole core substituted with a bromo group and linked to a methylbutanoic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic components in its molecular framework suggests diverse interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and development.

The thiazole ring is a prominent heterocyclic structure in medicinal chemistry, renowned for its wide range of biological properties. Compounds containing thiazole moieties have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer activities. The substitution of the thiazole ring with a bromo group at the 2-position introduces additional electronic and steric properties, which can modulate the compound's reactivity and binding affinity to biological targets. This modification has been strategically employed in the design of novel bioactive molecules to enhance their pharmacological efficacy.

Furthermore, the methylbutanoic acid component of the molecule contributes to its hydrophobicity and may influence its solubility and absorption properties. The combination of these structural features makes 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid a promising scaffold for developing new therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets, providing insights into its potential mechanisms of action.

In the context of contemporary pharmaceutical research, the development of small molecules that can modulate protein-protein interactions (PPIs) has become increasingly important. Thiazole derivatives have been reported to interfere with key PPIs involved in cancer progression, inflammation, and infectious diseases. The structural features of 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid, particularly the presence of the bromo substituent on the thiazole ring, suggest that it may possess inhibitory activity against such PPIs. This hypothesis is supported by preliminary computational studies that indicate favorable interactions between this compound and known drug targets.

Another area of interest is the potential application of this compound in treating neurological disorders. Thiazole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The unique structural motif of 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid may enable it to interact with receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Current research is focused on synthesizing analogs of this compound to optimize its pharmacological properties and evaluate its efficacy in animal models.

The synthesis of 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the bromo group into the thiazole ring requires careful control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity in the formation of this key structural feature. Additionally, the functionalization of the methylbutanoic acid moiety offers further avenues for structural diversification and optimization.

Evaluation of the pharmacokinetic properties of 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid is crucial for assessing its potential as a drug candidate. In vitro studies have demonstrated that this compound exhibits reasonable solubility in aqueous media, which is essential for oral bioavailability. However, further investigations are needed to determine its metabolic stability and excretion pathways. These studies will provide critical data for optimizing dosing regimens and minimizing potential adverse effects.

The safety profile of any new chemical entity must be thoroughly evaluated before clinical translation. Preliminary toxicology studies have shown that 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid exhibits low acute toxicity at tested doses. However, long-term studies are necessary to assess potential chronic effects and identify any off-target interactions. Collaborative efforts between chemists, biologists, and clinicians are essential for ensuring that this compound progresses safely through preclinical development.

Future directions in research on 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid include exploring its potential as an inhibitor of kinases or other enzymes implicated in disease pathways. The thiazole scaffold provides a versatile platform for designing molecules that can modulate enzyme activity through allosteric or covalent binding mechanisms. Additionally, investigation into its role as a prodrug or precursor for bioactive metabolites may open new therapeutic avenues.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now identify promising scaffolds based on their structural features and predicted biological activities. These tools have been instrumental in identifying novel analogs of 2-(2-bromo-1,3-thiazol-4-yl)-3-methylbutanoic acid with enhanced potency or selectivity profiles.

In conclusion, 2-(2-bromo-1,3-thiazol-4-yi l)-3-methylbutanoic acid (CAS No. 2229476 61 1) represents a compelling target for further research due to its unique structural features and potential biological activities It remains an exciting example how small molecules can be designed engineered synthesized tested evaluated refined iteratively until they achieve desired therapeutic outcomes This compound exemplifies ongoing efforts within pharmaceutical chemistry medicinal biology computational drug design toward developing next generation treatments address unmet medical needs